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Compound of Interest

Compound Name: Octanophenone

Cat. No.: B1677104

For Researchers, Scientists, and Drug Development Professionals

Octanophenone, also known as 1-phenyloctan-1-one, is a versatile aromatic ketone that
serves as a crucial intermediate in the synthesis of various pharmaceuticals and fragrance
compounds. Its chemical structure, featuring a phenyl group attached to an eight-carbon acyl
chain, provides a scaffold for a wide range of chemical modifications, leading to a diverse array
of downstream products with significant biological and commercial value. This technical guide
provides an in-depth exploration of the synthesis of octanophenone, detailing the upstream
raw materials and key experimental protocols. Furthermore, it delves into the downstream
products that can be derived from this important ketone, outlining the synthetic pathways and
potential applications.

Upstream: The Synthesis of Octanophenone

The most prevalent and industrially significant method for the synthesis of octanophenone is
the Friedel-Crafts acylation of benzene with octanoyl chloride.[1][2][3][4] This electrophilic
aromatic substitution reaction provides a direct and efficient route to introduce the octanoyl
group onto the benzene ring.

Key Upstream Raw Materials
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The primary upstream raw materials for the synthesis of octanophenone via Friedel-Crafts
acylation are:

Benzene: The aromatic substrate.

Octanoyl chloride: The acylating agent.

Aluminum chloride (AICI3): A Lewis acid catalyst essential for activating the acylating agent.

[5]

Solvent: Typically an inert solvent such as dichloromethane (DCM) or carbon disulfide (CSz).

An alternative, though less common, upstream precursor for octanoyl chloride is octanoic acid,
which can be converted to the acid chloride using reagents like thionyl chloride (SOCI2) or
oxalyl chloride.

Experimental Protocol: Friedel-Crafts Acylation of
Benzene with Octanoyl Chloride

This protocol is a representative procedure for the synthesis of octanophenone.

Reaction Scheme:

AlClIs
Reactants
Benzene
\ Products
™ AICIs +
Octanoyl Chloride -—— — ® Octanophenone —— HCI
1. NaBHa4, EtOH
Octanophenone —» 1-Phenyloctanol

2. H30*
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Octanophenone m-CPBA —» Heptyl Benzoate

Octanophenone NH20H-HCl, Base — Octanophenone Oxime

Octanophenone PhsP=CHz2, THF — 1-Phenyl-1-octene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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